Cas no 59489-36-0 (Pyrazinamine, 6-methyl-5-phenyl-)

Pyrazinamine, 6-methyl-5-phenyl- structure
59489-36-0 structure
Product Name:Pyrazinamine, 6-methyl-5-phenyl-
CAS No:59489-36-0
MF:C11H11N3
MW:185.225141763687
CID:1615023
Update Time:2024-09-11

Pyrazinamine, 6-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinamine, 6-methyl-5-phenyl-
    • 2-Pyrazinamine, 6-methyl-5-phenyl-
    • Inchi: 1S/C11H11N3/c1-8-11(13-7-10(12)14-8)9-5-3-2-4-6-9/h2-7H,1H3,(H2,12,14)
    • InChI Key: NFFWTXKHMBVZFK-UHFFFAOYSA-N
    • SMILES: C1(N)=NC(C)=C(C2=CC=CC=C2)N=C1

Computed Properties

  • Exact Mass: 185.09543

Experimental Properties

  • Density: 1.159±0.06 g/cm3(Predicted)
  • Boiling Point: 319.3±37.0 °C(Predicted)
  • PSA: 51.8
  • pka: 3.28±0.10(Predicted)
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